An In-depth Technical Guide to the Mechanism of Action of cis-Indatraline Hydrochloride
An In-depth Technical Guide to the Mechanism of Action of cis-Indatraline Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Introduction
Cis-Indatraline hydrochloride, also known as Lu 19-005, is a potent, non-selective monoamine transporter inhibitor.[1] It blocks the reuptake of serotonin (B10506) (5-HT), dopamine (B1211576) (DA), and norepinephrine (B1679862) (NE) with high affinity, leading to increased concentrations of these neurotransmitters in the synaptic cleft.[1] This primary mechanism of action has made it a valuable tool in neuropharmacological research, particularly in studies related to the modulation of monoaminergic systems. More recently, cis-indatraline has been shown to induce autophagy through a secondary mechanism involving the AMPK/mTOR/S6K signaling pathway, opening new avenues for its potential therapeutic applications.[2] This guide provides a comprehensive overview of the core mechanisms of action of cis-indatraline hydrochloride, detailing its molecular targets, binding affinities, and the experimental protocols used to elucidate these properties.
Primary Mechanism of Action: Monoamine Transporter Inhibition
The principal mechanism of action of cis-indatraline hydrochloride is the inhibition of the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine transporter (NET).[1] By binding to these transporters, it effectively blocks the reuptake of their respective neurotransmitter substrates from the synaptic cleft back into the presynaptic neuron. This leads to a prolonged presence and enhanced action of serotonin, dopamine, and norepinephrine in the synapse.
Quantitative Data: Binding Affinities and Potencies
The affinity of cis-indatraline for the monoamine transporters has been determined through various in vitro assays, primarily radioligand binding studies. The data consistently demonstrate high-affinity binding to all three transporters, with a rank order of potency typically being SERT > DAT > NET.
| Parameter | SERT | DAT | NET | Reference |
| Ki (nM) | 0.42 | 1.7 | 5.8 | [1] |
| IC50 (nM) (Uptake) | 0.62 | 2.5 | 0.67 | [3] |
| Kd (pmol L-1) | - | - | 805 | [4] |
Note: Ki (inhibition constant) and Kd (dissociation constant) values reflect the affinity of the drug for the transporter, with lower values indicating higher affinity. IC50 (half-maximal inhibitory concentration) values represent the concentration of the drug required to inhibit 50% of the transporter's activity in a functional assay. These values can vary depending on the experimental conditions, such as the radioligand used, tissue preparation, and assay buffer composition.
Secondary Mechanism of Action: Induction of Autophagy
Recent studies have unveiled a novel mechanism of action for cis-indatraline involving the induction of autophagy, a cellular process for the degradation and recycling of cellular components. This effect is mediated through the modulation of the AMP-activated protein kinase (AMPK) and mammalian target of rapamycin (B549165) (mTOR) signaling pathway.
Signaling Pathway: AMPK/mTOR/S6K Axis
Cis-indatraline has been shown to activate AMPK, a key cellular energy sensor.[2] Activated AMPK, in turn, inhibits the mTOR complex 1 (mTORC1), a central regulator of cell growth and proliferation.[5][6][7] The inhibition of mTORC1 leads to the dephosphorylation and activation of its downstream effector, S6 kinase (S6K), which ultimately triggers the initiation of the autophagic process.[2] This pathway is distinct from the PI3K/Akt signaling cascade, which is another major regulator of mTOR.[2]
Experimental Protocols
The characterization of cis-indatraline's mechanism of action relies on a suite of well-established in vitro assays. Below are detailed methodologies for the key experiments.
Radioligand Binding Assays for Monoamine Transporters
These assays are used to determine the binding affinity (Ki) of cis-indatraline for SERT, DAT, and NET. The general principle involves a competition experiment where increasing concentrations of unlabeled cis-indatraline compete with a fixed concentration of a specific radiolabeled ligand for binding to the transporter.
1. Membrane Preparation:
-
Rodent brain tissue (e.g., striatum for DAT, cortex for NET, and whole brain minus striatum for SERT) is homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).
-
The homogenate is centrifuged at low speed to remove nuclei and large debris.
-
The supernatant is then centrifuged at high speed to pellet the membranes containing the transporters.
-
The membrane pellet is washed and resuspended in assay buffer. Protein concentration is determined using a standard method (e.g., Bradford assay).
2. Radioligands:
-
For SERT: [3H]citalopram or [3H]paroxetine are commonly used.[8][9]
-
For DAT: [3H]mazindol or [3H]WIN 35,428 are frequently employed.[10][11]
3. Binding Assay Protocol (Competition):
-
The assay is typically performed in 96-well plates.
-
To each well, add:
-
50 µL of assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).
-
50 µL of varying concentrations of cis-indatraline hydrochloride (e.g., 10-11 to 10-5 M).
-
50 µL of the specific radioligand at a concentration close to its Kd value.
-
50 µL of the membrane preparation (containing a specific amount of protein, e.g., 100-200 µg).
-
-
Total binding is determined in the absence of cis-indatraline.
-
Non-specific binding is determined in the presence of a high concentration of a known selective inhibitor for the respective transporter (e.g., 1 µM fluoxetine (B1211875) for SERT, 1 µM GBR 12909 for DAT, 1 µM desipramine (B1205290) for NET).
-
Incubate the plates for a specified time and temperature (e.g., 60 minutes at 25°C).
-
The reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.
-
The filters are washed with ice-cold wash buffer to remove unbound radioligand.
-
The radioactivity retained on the filters is measured by liquid scintillation counting.
4. Data Analysis:
-
Specific binding is calculated by subtracting non-specific binding from total binding.
-
The IC50 value is determined by non-linear regression analysis of the competition curve.
-
The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Monoamine Uptake Inhibition Assays
These functional assays measure the ability of cis-indatraline to inhibit the transport of radiolabeled neurotransmitters into synaptosomes or cells expressing the respective transporters.
1. Synaptosome or Cell Preparation:
-
Synaptosomes are prepared from fresh brain tissue by homogenization and differential centrifugation.
-
Alternatively, cell lines stably expressing the human transporters (e.g., HEK293-hSERT, HEK293-hDAT, HEK293-hNET) can be used.[14][15]
2. Uptake Assay Protocol:
-
Pre-incubate synaptosomes or cells with varying concentrations of cis-indatraline hydrochloride for a short period (e.g., 10-20 minutes) at 37°C.
-
Initiate the uptake by adding a fixed concentration of the radiolabeled neurotransmitter ([3H]5-HT, [3H]DA, or [3H]NE).
-
Allow the uptake to proceed for a short, linear time period (e.g., 1-5 minutes).
-
Terminate the uptake by rapid filtration through glass fiber filters and washing with ice-cold buffer.
-
Measure the radioactivity accumulated inside the synaptosomes or cells using liquid scintillation counting.
-
Non-specific uptake is determined in the presence of a selective inhibitor or by conducting the assay at 4°C.
3. Data Analysis:
-
Calculate the percentage of inhibition of uptake at each concentration of cis-indatraline.
-
Determine the IC50 value by non-linear regression analysis of the dose-response curve.
Autophagy Induction Assays
These assays are used to confirm and quantify the induction of autophagy by cis-indatraline.
1. Cell Culture and Treatment:
-
Culture a suitable cell line (e.g., HeLa cells, vascular smooth muscle cells) in appropriate media.[2]
-
Treat the cells with varying concentrations of cis-indatraline hydrochloride for a specified duration (e.g., 24 hours).
2. Western Blot Analysis for LC3 Conversion:
-
Lyse the treated cells and collect the protein extracts.
-
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
-
Probe the membrane with a primary antibody against LC3. LC3 exists in two forms: LC3-I (cytosolic) and LC3-II (lipidated and membrane-bound). An increase in the LC3-II/LC3-I ratio is indicative of autophagosome formation.
-
Use an antibody against a housekeeping protein (e.g., β-actin) as a loading control.
-
Detect the bands using a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate.
3. Immunofluorescence for LC3 Puncta Formation:
-
Grow cells on coverslips and treat with cis-indatraline.
-
Fix the cells with paraformaldehyde and permeabilize with a detergent (e.g., Triton X-100).
-
Incubate the cells with a primary antibody against LC3.
-
Visualize the LC3 staining using a fluorescently labeled secondary antibody.
-
An increase in the number of punctate cytoplasmic structures (LC3 puncta) indicates the recruitment of LC3 to autophagosomes.
4. Western Blot for AMPK/mTOR Pathway Proteins:
-
Following cell treatment and lysis, perform Western blot analysis using antibodies specific for the phosphorylated (active) and total forms of AMPK, mTOR, and S6K to assess the activation state of this signaling pathway.
Mandatory Visualizations
Signaling Pathway of cis-Indatraline-Induced Autophagy
Caption: Signaling pathway of cis-indatraline-induced autophagy.
Experimental Workflow for Characterizing Monoamine Transporter Inhibitors
Caption: Experimental workflow for characterizing monoamine transporter inhibitors.
References
- 1. Indatraline: Synthesis and Effect on the Motor Activity of Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
- 2. MS Binding Assays for the Three Monoamine Transporters Using the Triple Reuptake Inhibitor (1R,3S)-Indatraline as Native Marker - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Development and validation of an LC-ESI-MS/MS method for the triple reuptake inhibitor indatraline enabling its quantification in MS Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. creative-diagnostics.com [creative-diagnostics.com]
- 7. researchgate.net [researchgate.net]
- 8. Design, synthesis, and monoamine transporter binding site affinities of methoxy derivatives of indatraline - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
- 10. pdspdb.unc.edu [pdspdb.unc.edu]
- 11. epub.uni-regensburg.de [epub.uni-regensburg.de]
- 12. [3H]nisoxetine: a new radioligand for norepinephrine uptake sites in brain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. [3H]nisoxetine--a radioligand for noradrenaline reuptake sites: correlation with inhibition of [3H]noradrenaline uptake and effect of DSP-4 lesioning and antidepressant treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
- 15. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]


